Cas no 20950-84-9 ((2-aminoethyl)sulfanyl(carbonothioyl)amine)
(2-Aminoethyl)sulfanyl(carbonothioyl)amine is a thiourea derivative characterized by its reactive amino and thiocarbonyl functional groups. This compound is of interest in organic synthesis and coordination chemistry due to its ability to act as a ligand, forming stable complexes with transition metals. The presence of both sulfur and nitrogen donor sites enhances its binding affinity, making it useful in catalytic and material science applications. Its structural flexibility allows for further functionalization, enabling tailored modifications for specific research or industrial purposes. The compound’s stability under standard conditions and compatibility with a range of solvents further contribute to its utility in synthetic workflows.
20950-84-9 structure
Product Name:(2-aminoethyl)sulfanyl(carbonothioyl)amine
CAS No:20950-84-9
MF:C3H8N2S2
MW:136.239017486572
CID:1401639
PubChem ID:3246302
Update Time:2025-05-28
(2-aminoethyl)sulfanyl(carbonothioyl)amine Chemical and Physical Properties
Names and Identifiers
-
- 2-aminoethylcarbamodithioic Acid
- (2-Aminoethyl)-dithiocarbamat (Betain)
- NSC83224
- AC1MMY7I
- (2-amino-ethyl)-dithiocarbamic acid
- CTK4E5525
- AC1Q54LW
- NCIStruc2_000246
- 2-azanylethylcarbamodithioic acid
- NCIStruc1_001878
- N-(2-Amino-ethyl)-dithiocarbaminsaeure
- (2-Amino-aethyl)-dithiocarbamidsaeure
- β-Aminoethan-dithiocarbaminsaeure
- 2-aminoethyl-dithiocarbamic acid
- ethylenediamine monodithiocarbamic acid
- (2-AMINOETHYL) DITHIOCARBAMIC ACID
- UNII-925876PZ8X
- (2-Aminoethyl)carbamodithioic acid
- Preparation 275
- Carbamic acid, (2-aminoethyl)dithio-
- SCHEMBL9705606
- CHEMBL1528688
- CCG-37656
- NS00123766
- BRN 1747220
- A815044
- NJGRNRAXMBFJJY-UHFFFAOYSA-N
- NCGC00013870-02
- NCGC00096980-01
- NCI83224
- DTXSID40864966
- (2-amino-ethylamino)-methanedithioic acid
- (2-AMINOETHYL)-DITHIOCARBAMIC ACID
- beta-Aminoethyldithiocarbamic acid
- NSC-83224
- 20950-84-9
- NCGC00013870
- 2-aminoethyl dithiocarbamic acid
- Acide amino-2 ethyldithiocarbamique
- NCI60_041829
- CARBAMODITHIOIC ACID, (2-AMINOETHYL)-
- Acide amino-2 ethyldithiocarbamique [French]
- AI3-18629
- NSC 83224
- 925876PZ8X
- AKOS006275161
- (2-aminoethyl)[sulfanyl(carbonothioyl)]amine
- 0-04-00-00254 (Beilstein Handbook Reference)
- C3H8N2S2
- (2-Aminoethyl)dithiocarbamic acid
- (2-Aminoethyl)carbamodithioicacid
- (2-aminoethyl)sulfanyl(carbonothioyl)amine
-
- Inchi： 1S/C3H8N2S2/c4-1-2-5-3(6)7/h1-2,4H2,(H2,5,6,7)
- InChI Key： NJGRNRAXMBFJJY-UHFFFAOYSA-N
- SMILES： SC(NCCN)=S
Computed Properties
- Exact Mass: 136.01300
- Monoisotopic Mass: 136.01289061g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 64
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 71.1Ų
Experimental Properties
- PSA: 108.94000
- LogP: 0.84060
(2-aminoethyl)sulfanyl(carbonothioyl)amine Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
(2-aminoethyl)sulfanyl(carbonothioyl)amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A595548-250mg |
(2-aminoethyl)[sulfanyl(carbonothioyl)]amine |
20950-84-9 | 250mg |
$ 65.00 | 2021-05-07 | ||
| TRC | A595548-2.5g |
(2-aminoethyl)[sulfanyl(carbonothioyl)]amine |
20950-84-9 | 2.5g |
$ 330.00 | 2021-05-07 |
(2-aminoethyl)sulfanyl(carbonothioyl)amine Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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